Cas no 213025-16-2 ((Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride)

• Product Name: (Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride
• CAS No: 213025-16-2
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• CID: 5307482
• Update Time: 2025-10-23

(Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanamine, 3-ethyl-α-methyl-, hydrochloride (1:1), (αS)-
• (Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride

• Inchi： 1S/C6H11N3O.ClH/c1-3-5-8-6(4(2)7)10-9-5;/h4H,3,7H2,1-2H3;1H/t4-;/m0./s1
• InChI Key： YEPACPSCWBNUPO-WCCKRBBISA-N
• SMILES： [C@H](C1ON=C(CC)N=1)(N)C.Cl

Additional information on (Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride

Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride (CAS No. 213025-16-2): A Comprehensive Overview

The compound Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride, identified by its CAS number 213025-16-2, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the oxadiazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in the treatment of various diseases. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further research and development.

Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural features of Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride, particularly the presence of an ethyl group at the 3-position and a methyl group at the alpha position, contribute to its unique chemical and pharmacological profile. These modifications have been strategically designed to optimize interactions with biological targets, thereby enhancing therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel oxadiazole-based compounds for therapeutic purposes. The oxadiazole core is highly versatile and can be functionalized in numerous ways to produce derivatives with specific biological activities. For instance, studies have shown that oxadiazole derivatives can inhibit the activity of certain enzymes and receptors involved in disease pathogenesis. This has led to their exploration as potential treatments for conditions such as cancer, neurodegenerative diseases, and infectious disorders.

The hydrochloride salt form of Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride is particularly noteworthy due to its improved pharmacokinetic properties. The hydrochloride moiety enhances the compound's solubility in water, which is crucial for oral administration and intravenous delivery. This improvement in solubility can lead to better absorption rates and more consistent blood levels, thereby increasing the compound's therapeutic potential.

Current research in the field of oxadiazole derivatives has highlighted their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in various diseases, particularly cancer. By inhibiting specific kinases, oxadiazole-based compounds can disrupt abnormal signaling pathways and induce apoptosis or cell cycle arrest in cancer cells. Preliminary studies on Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride have shown promising results in vitro, indicating its ability to inhibit the activity of certain kinases relevant to cancer progression.

In addition to its potential as a kinase inhibitor, this compound has also shown promise in combating microbial infections. Oxadiazole derivatives have demonstrated broad-spectrum antimicrobial activity against various bacteria and fungi. This is particularly significant in light of the growing problem of antibiotic resistance. The unique structural features of Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic processes.

The synthesis of Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the desired functional groups while minimizing side reactions. The use of chiral auxiliaries or catalysts has been explored to achieve enantiopure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry plays a significant role.

Evaluation of the pharmacological properties of this compound has involved both in vitro and in vivo studies. In vitro assays have been used to assess its activity against various biological targets, including enzymes and receptors relevant to disease pathogenesis. In vivo studies have provided insights into its pharmacokinetic behavior and toxicity profile. These studies are essential for determining the safety and efficacy of the compound before it can be advanced into clinical trials.

The potential applications of Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride extend beyond oncology and antimicrobial therapy. Research is ongoing into its potential use as an anti-inflammatory agent and in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Oxadiazole derivatives have been shown to modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes.

The development of novel drug candidates like Alpha-S)-3-Ethyl-Alpha-methyl-1,2,4-Oxadiazole-5-methanamine Hydrochloride relies heavily on advances in computational chemistry and drug design technologies. Molecular modeling techniques have been used to predict how the compound interacts with biological targets at the atomic level. This information has guided the optimization process by identifying key structural features that enhance binding affinity and selectivity.

The future prospects for this compound are promising given its diverse range of potential applications and favorable pharmacokinetic properties. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing this compound from preclinical studies to clinical trials.

In conclusion, Alpha-S)-3-Ethyl-Alphamethyl-1，2，4-Oxadiazole -5 -methanimine hydrochloride (CAS No .213025 -16 -2)is a multifaceted compound with significant potential in medicinal chemistry . Its unique structural features , improved solubility ,and diverse biological activities make it a valuable candidate for further research . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing novel therapeutics .